N-cyclohexyl-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-(1,3,6-trimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C18H24N4O3S/c1-11-9-19-16-14(17(24)22(3)18(25)21(16)2)15(11)26-10-13(23)20-12-7-5-4-6-8-12/h9,12H,4-8,10H2,1-3H3,(H,20,23)
• InChI Key: RYELQAVHECCFMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1SCC(=O)NC3CCCCC3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C18H24N4O3S
• Molecular Weight: 376.5 g/mol

Description

N-cyclohexyl-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H24N4O3S and its molecular weight is 376.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

N-cyclohexyl-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is involved in various synthetic pathways, illustrating its versatility in organic synthesis. The compound has been utilized in the synthesis of substituted 1,3-Cyclohexadienes, Pyridine-2(1H)-thiones, and Thieno[2,3-d]pyrimidine- 4(3H)-thiones through Michael reaction patterns, indicating its role in the formation of complex heterocyclic compounds (Dyachenko, Dyachenko, & Chernega, 2004). Additionally, its derivatives have been synthesized as potential antitumor agents, aiming at inhibiting ribonucleotide reductase (RDPR), highlighting its importance in medicinal chemistry research (Farr, Bey, Sunkara, & Lippert, 1989).

Antimicrobial and Antitumor Activities

Research has explored the antimicrobial and antitumor potentials of compounds synthesized from this compound. For instance, some pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from citrazinic acid, have shown good antibacterial and antifungal activities (Hossan, Abu-Melha, Al-Omar, & Amr, 2012). Moreover, novel benzodifuranyl; 1,3,5-Triazines; 1,3,5-Oxadiazepines; and Thiazolopyrimidines derived from visnaginone and khellinone were investigated as anti-inflammatory and analgesic agents, offering new insights into the compound's applicability in developing novel therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Crystal Structure Analysis

The crystal structures of derivatives of this compound have been studied to understand their conformation and stability. For example, the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate and its analogs have provided insights into their folded conformations, which is essential for understanding their chemical reactivity and potential biological applications (Subasri, Timiri, Barji, Jayaprakash, Vijayan, & Velmurugan, 2016).